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Compound Name: 5-Ethylthiazol-2-amine

Cat. No.: B1590149 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-Ethylthiazol-2-amine

For the modern researcher, scientist, and drug development professional, a profound

understanding of a compound's reactivity and toxicological profile is not merely a procedural

formality—it is the bedrock of innovative and safe experimentation. 5-Ethylthiazol-2-amine, a

key building block in the synthesis of various heterocyclic compounds, presents unique

handling challenges that demand a meticulous and informed approach. This guide provides a

comprehensive framework for the safe handling, storage, and emergency management of 5-
Ethylthiazol-2-amine, grounding every recommendation in established safety protocols and

scientific principles.

Core Hazard Identification and Classification
5-Ethylthiazol-2-amine is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. The compound is an irritant, and

appropriate precautions must be taken to prevent adverse health effects.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear framework for understanding the hazards associated with 5-Ethylthiazol-2-amine.
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GHS Pictogram

Hazard Information

! Signal Word: Warning Hazard Class: Irritant (Skin, Eye)
Specific Target Organ Toxicity (Single Exposure) - Respiratory System

Click to download full resolution via product page

Caption: GHS Pictogram and Signal Word for 5-Ethylthiazol-2-amine.

Hazard and Precautionary Statements
A thorough understanding of the specific hazard (H) and precautionary (P) statements is

essential for safe handling.
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Code Statement

H302 Harmful if swallowed.[1]

H315 Causes skin irritation.[1][2]

H319 Causes serious eye irritation.[2][3]

H335 May cause respiratory irritation.[2][3]

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][2]

P264
Wash face, hands and any exposed skin

thoroughly after handling.[2][3]

P271
Use only outdoors or in a well-ventilated area.[2]

[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2][3]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[2][3]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[2][3]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][3]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[2][3]

P501
Dispose of contents/container to an approved

waste disposal plant.[2][3]

Physicochemical and Toxicological Profile
Understanding the physical and chemical properties of a substance is critical for predicting its

behavior under various experimental conditions and for designing appropriate safety protocols.
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Property Value Source

Molecular Formula C₅H₈N₂S [1]

Molecular Weight 128.20 g/mol [1]

Appearance Solid [4]

Melting Point 59 °C [5]

Boiling Point 241.9 ± 9.0 °C (Predicted) [5]

CAS Number 39136-60-2 [1]

Toxicological Summary: The primary toxicological concerns are irritation to the skin, eyes, and

respiratory system.[2][3] Ingestion may be harmful.[3] The toxicological properties have not

been fully investigated, which necessitates a cautious approach, treating the compound as

potentially more hazardous than currently documented.[3]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is paramount. The hierarchy of controls prioritizes

eliminating the hazard, followed by engineering controls, administrative controls, and finally,

Personal Protective Equipment (PPE).

Hierarchy of Controls Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chemscene.com/39136-60-2.html?productObj=CS-W022373
https://www.chemscene.com/39136-60-2.html?productObj=CS-W022373
https://www.fishersci.com/store/msds?partNumber=AAL1103906&productDescription=2-AMINO-5-METHLTHIAZOLE+98%2B+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr2206303351-5-ethylthiazol-2-amine-cas-no39136-60-2.html
https://www.echemi.com/produce/pr2206303351-5-ethylthiazol-2-amine-cas-no39136-60-2.html
https://www.chemscene.com/39136-60-2.html?productObj=CS-W022373
https://aksci.com/sds/V4710_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC188480050&productDescription=2-AMINO-5-ETHYL-1%2C3%2C4-TH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC188480050&productDescription=2-AMINO-5-ETHYL-1%2C3%2C4-TH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC188480050&productDescription=2-AMINO-5-ETHYL-1%2C3%2C4-TH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Control Strategy

Elimination/Substitution
(Is a less hazardous alternative available?)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Most Effective

Administrative Controls
(e.g., SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(e.g., Goggles, Gloves, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure.

Recommended Controls and PPE
Engineering Controls: Always handle 5-Ethylthiazol-2-amine in a well-ventilated area. A

chemical fume hood is required to minimize inhalation of dust or vapors.[3][6] Ensure that

eyewash stations and safety showers are readily accessible and in close proximity to the

workstation.[3][4]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses that conform to

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[3][4] A face shield

may be necessary in situations with a higher risk of splashing.[6]
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Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin

exposure.[3][6] The choice of glove material should be based on its resistance to the

chemical and the duration of contact. Contaminated gloves should be disposed of

properly.[7]

Respiratory Protection: Under normal conditions with adequate engineering controls,

respiratory protection may not be necessary.[4][8] However, if dust is generated and

exposure limits are exceeded, a full-face respirator should be used.[9]

Standard Operating Procedure: Handling and
Storage
Adherence to a strict protocol for handling and storage is non-negotiable. The causality behind

these steps is the prevention of accidental exposure, contamination, and degradation of the

material.

Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn correctly. Confirm that the

fume hood is functioning properly.

Dispensing: Avoid generating dust when handling the solid material.[4][6] Use non-sparking

tools to prevent ignition sources.[5]

Contact Avoidance: Do not allow the chemical to come into contact with skin, eyes, or

clothing.[4][10] Avoid all personal contact, including inhalation.[11]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[2][3] Do not

eat, drink, or smoke in the handling area.[2][12]

Storage Protocol
Conditions: Store in a dry, cool, and well-ventilated place.[3][10] A recommended storage

temperature is 4°C, protected from light.[1]

Container: Keep the container tightly closed to prevent contamination and exposure to

moisture.[3][6]
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Incompatibilities: Store away from incompatible materials, particularly strong oxidizing

agents, strong acids, and acid chlorides.[3][10]

Emergency Response Protocols
In the event of an exposure or spill, a rapid and correct response is critical to mitigating harm.

Emergency Response Flowchart

General Emergency Workflow

Incident Occurs
(Spill, Exposure, Fire)

Assess the Situation
(Is it safe to respond?)

Alert Personnel & Call for Help
(If necessary)

Evacuate Area
(If required)

Initiate Response
(First Aid, Spill Control, Firefighting)

Decontaminate & Dispose

Report Incident

Click to download full resolution via product page
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Caption: A generalized workflow for responding to chemical emergencies.

First-Aid Measures
Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable

for breathing.[2][3] If breathing is difficult or stops, provide artificial respiration. Seek

immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water while

removing all contaminated clothing.[3][6] If skin irritation occurs, seek medical advice.[3]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, also under the eyelids.[3] Remove contact lenses if present and easy to do.

Continue rinsing and seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[4] Clean the mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Call a physician or

poison control center immediately.[3][4]

Firefighting Measures
Suitable Extinguishing Media: Use extinguishing measures appropriate for the local

circumstances and surrounding environment, such as dry chemical, foam, water spray, or

carbon dioxide.[4][6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and

sulfur oxides (SOx).[3][4][10] Closed containers may explode when heated.[6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][10]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear the appropriate personal

protective equipment as described in Section 3.[3][12]
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Containment and Clean-up: For spills, sweep up the material and shovel it into a suitable

container for disposal.[3][10] Avoid actions that generate dust.[4][6]

Environmental Precautions: Prevent the product from entering drains or surface water.[4][6]

Disposal Considerations
Chemical waste must be managed responsibly to protect human health and the environment.

Procedure: All waste, including the chemical itself and any contaminated materials, must be

handled in accordance with local, state, and federal regulations.[3][11] Chemical waste

generators are responsible for determining if a discarded chemical is classified as hazardous

waste and ensuring its proper disposal through an approved waste disposal plant.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amine]. BenchChem, [2026]. [Online PDF]. Available at:
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ethylthiazol-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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